Cas no 59496-25-2 (1h-indole-3-carbonyl chloride)

1H-Indole-3-carbonyl chloride is a reactive heterocyclic compound commonly used as a versatile intermediate in organic synthesis. Its key advantage lies in its acyl chloride functionality, which facilitates efficient acylation reactions, enabling the introduction of the indole-3-carbonyl moiety into target molecules. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing indole-based scaffolds, which are prevalent in bioactive molecules. Its reactivity allows for straightforward amidation, esterification, and other nucleophilic substitution reactions. Proper handling under anhydrous conditions is essential due to its moisture sensitivity. The compound’s stability and high purity make it a reliable choice for synthetic applications requiring precise functionalization.

1h-indole-3-carbonyl chloride structure

Product Name:1h-indole-3-carbonyl chloride

CAS No:59496-25-2

MF:C₉H₆ClNO

MW:179.603041172028

MDL:MFCD09833817

CID:950246

PubChem ID:12380278

Update Time:2025-06-07

1h-indole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1h-indole-3-carbonyl chloride
- 1H-indole-3-carboxylic acid chloride
- 3-indolecarbonyl chloride
- 3-indolecarboxylic acid chloroanhydride
- 3-indolylcarbonyl chloride
- AG-G-12083
- CTK1G7802
- indole-3-carbonyl chloride
- KB-218964
- IIJFYTVJRDKVCI-UHFFFAOYSA-N
- AS-9434
- AKOS006326639
- 59496-25-2
- 1H-Indole-3-carbonylchloride
- EN300-135759
- SCHEMBL72811
- MFCD09833817
- indole-3-carboxylic acid chloride
- DTXSID50495407
- indole 3-carbonyl chloride
- F2190-0146
- A905085
- DB-089357
- MDL： MFCD09833817
- Inchi： 1S/C9H6ClNO/c10-9(12)7-5-11-8-4-2-1-3-6(7)8/h1-5,11H
- InChI Key： IIJFYTVJRDKVCI-UHFFFAOYSA-N
- SMILES： ClC(C1=CNC2C=CC=CC=21)=O

Computed Properties

Exact Mass: 179.01388
Monoisotopic Mass: 179.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 32.9Å²

Experimental Properties

PSA: 32.86

1h-indole-3-carbonyl chloride Pricemore >>

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